Cas no 69727-08-8 ( )

structure
Product name:
Chemical and Physical Properties
Names and Identifiers
-
- sodium,3-ethoxy-3-oxo-2-[(2-phenylacetyl)amino]propanoic acid
- NSC408433
- DTXSID00715344
- Malonic acid, monoethyl ester, sodium salt
- Propanedioic acid, monoethyl ester, monosodium salt
- sodium;3-ethoxy-3-oxo-2-[(2-phenylacetyl)amino]propanoic acid
- 69727-08-8
- NSC-408433
- 3-ethoxy-3-oxo-2-[(2-phenylacetyl)amino]propanoic acid
- DS-004811
-
-
- Inchi: InChI=1S/C13H15NO5.Na/c1-2-19-13(18)11(12(16)17)14-10(15)8-9-6-4-3-5-7-9;/h3-7,11H,2,8H2,1H3,(H,14,15)(H,16,17);/q;+1
- InChI Key: HGUDTIDHVFRABA-UHFFFAOYSA-N
- SMILES: CCOC(=O)C(C(=O)O)NC(=O)CC1=CC=CC=C1.[Na+]
Computed Properties
- Exact Mass: 288.08479186g/mol
- Monoisotopic Mass: 288.08479186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 336
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.7Ų
Experimental Properties
- Density: 1.267
- Boiling Point: 502.8°C at 760 mmHg
- Flash Point: 257.9°C
- Refractive Index: 1.542
Related Literature
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Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
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